Cas no 86867-01-8 (S-(5'-Adenosyl)-L-methionine chloride (hydrochloride))

S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) Chemical and Physical Properties
Names and Identifiers
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- S-(5'-Adenosyl)-L-methionine chloride (hydrochloride)
- S-(5′-Adenosyl)-L-methionine chloride dihydrochloride
- S-(5-Adenosyl)-L-methionine chloride dihydrochloride
- S-(5'-Adenosyl)-L-Methionine chloride dihydrochloride
- SAM chloride dihydrochloride
- 5'-[[(3S)-3-Amino-3-carboxypropyl]methylsulfonio]-5'-deoxyadenosine chloride dihydrochloride
- SAM
- ADOMET
- S-(5'-Adenosyl)-L-methionine chloride(SAM)
- -Adenosyl)-L-methionine chloride dihydrochloride
- -Adenosyl)-L-methionine chloride (hydrochloride)
- 5′-[(3-Amino-3-carboxypropyl)methylsulfonio]-5′-deoxyadenosine chloride hydrochloride (1:1:2) (ACI)
- Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, chloride, dihydrochloride, (3S)- (ZCI)
- Adenosine, 5′-[[(3S)-3-amino-3-carboxypropyl]methylsulfonio]-5′-deoxy-, chloride, dihydrochloride (9CI)
- S-(5'-Adenosyl)-L-methionine chloride dihydrochloride, >=75%
- [(3S)-3-amino-3-carboxypropyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-methylsulfanium;chloride;dihydrochloride
- ((S)-3-Amino-3-carboxypropyl)(((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonium chloride dihydrochloride
- 86867-01-8
- S-(5'-Adenosyl)-L-methionine chlorideSAM?
- S-(5-Adenosyl)-L-methionine (chloride dihydrochloride)
- S-(5/'-Adenosyl)-L-methionine chloride (hydrochloride)
- F73455
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- MDL: MFCD22571809
- Inchi: 1S/C15H22N6O5S.2ClH/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;;/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);2*1H/t7-,8+,10+,11+,14+,27?;;/m0../s1
- InChI Key: MMPIHZNGCSGKLY-NGKVPNEUSA-N
- SMILES: O[C@@H]1[C@H](O)[C@@H](C[S+](C)CC[C@H](N)C(=O)O)O[C@H]1N1C=NC2C(=NC=NC1=2)N.[Cl-].Cl
Computed Properties
- Exact Mass: 506.067272g/mol
- Monoisotopic Mass: 506.067272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 533
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 184Ų
Experimental Properties
- Solubility: H2O: soluble100mg/mL
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) Security Information
- Hazard Category Code: 20/21/22-68/20/21/22
- Safety Instruction: 36-45
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Hazardous Material Identification:
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A862517-100mg |
((S)-3-Amino-3-carboxypropyl)(((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonium chloride dihydrochloride |
86867-01-8 | 75% | 100mg |
$78.0 | 2025-02-21 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73960-1mg |
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) |
86867-01-8 | 98% | 1mg |
¥499.00 | 2022-04-26 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032817-25mg |
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) |
86867-01-8 | 75% | 25mg |
¥169 | 2023-04-17 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S139354-500mg |
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) |
86867-01-8 | ≥75% | 500mg |
¥3522.90 | 2023-09-01 | |
eNovation Chemicals LLC | D751227-1g |
S-(5'-Adenosyl)-L-Methionine chloride dihydrochloride |
86867-01-8 | 75% | 1g |
$240 | 2024-06-06 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A7007-500MG |
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) |
86867-01-8 | ≥75% | 500MG |
7707.56 | 2021-05-14 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-LD917-25mg |
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) |
86867-01-8 | ≥75% | 25mg |
¥717.0 | 2022-02-28 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-LD917-500mg |
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) |
86867-01-8 | ≥75% | 500mg |
¥7474.0 | 2022-02-28 | |
Ambeed | A862517-5g |
((S)-3-Amino-3-carboxypropyl)(((2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)(methyl)sulfonium chloride dihydrochloride |
86867-01-8 | 75% | 5g |
$1252.0 | 2025-02-21 | |
1PlusChem | 1P00H1LO-1g |
S-(5'-Adenosyl)-L-Methionine chloride dihydrochloride |
86867-01-8 | 75% | 1g |
$269.00 | 2025-02-27 |
S-(5'-Adenosyl)-L-methionine chloride (hydrochloride) Related Literature
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1. 543. Structural observations on “ active methionine.”J. Baddiley,G. L. Cantoni,G. A. Jamieson J. Chem. Soc. 1953 2662
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Helen M. Cohen,Andrew D. Griffiths,Dan S. Tawfik,David Loakes Org. Biomol. Chem. 2005 3 152
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Brian J. C. Law,Anna-Winona Struck,Matthew R. Bennett,Barrie Wilkinson,Jason Micklefield Chem. Sci. 2015 6 2885
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Michael Heimes,Leonie Kolmar,Clara Brieke Chem. Commun. 2018 54 12718
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F. Muttach,N. Muthmann,D. Reichert,L. Anh?user,A. Rentmeister Chem. Sci. 2017 8 7947
Additional information on S-(5'-Adenosyl)-L-methionine chloride (hydrochloride)
S-(5'-Adenosyl)-L-methionine Chloride (Hydrochloride): A Comprehensive Overview
S-(5'-Adenosyl)-L-methionine chloride, also known as hydrochloride, is a biologically significant compound with the CAS number 86867-01-8. This compound has garnered attention in the scientific community due to its unique chemical structure and diverse applications in various fields, including nutrition, pharmacology, and biotechnology. The molecule is a derivative of methionine, an essential amino acid, and adenosine, a nucleoside that plays a crucial role in cellular energy transfer.
The chemical structure of S-(5'-Adenosyl)-L-methionine chloride consists of an L-methionine backbone with an adenosyl group attached to the sulfur atom of the cysteine sulfhydryl group. This structure allows the compound to participate in various biochemical reactions, particularly those involving sulfur-containing intermediates. The hydrochloride form of this compound is commonly used in research and industrial applications due to its stability and solubility properties.
Recent studies have highlighted the potential of S-(5'-Adenosyl)-L-methionine chloride as a bioactive agent with antioxidant and anti-inflammatory properties. Researchers have demonstrated that this compound can modulate cellular redox balance by scavenging reactive oxygen species (ROS) and enhancing the activity of antioxidant enzymes such as glutathione peroxidase. These findings suggest that S-(5'-Adenosyl)-L-methionine chloride could be a promising candidate for developing novel therapeutic agents targeting oxidative stress-related diseases.
In addition to its antioxidant properties, S-(5'-Adenosyl)-L-methionine chloride has been shown to influence cellular metabolism by regulating key metabolic pathways. For instance, studies have revealed that this compound can enhance methylation reactions, which are critical for DNA repair, protein synthesis, and lipid metabolism. This makes it a potential candidate for interventions aimed at improving metabolic health and preventing chronic diseases associated with metabolic dysfunction.
The applications of S-(5'-Adenosyl)-L-methionine chloride extend beyond the realm of human health. It has also been explored for its potential in animal nutrition and agriculture. For example, research indicates that supplementing livestock feed with this compound can improve animal performance by enhancing nutrient utilization and reducing oxidative stress in animals under stress conditions.
From a technological standpoint, the synthesis and purification of S-(5'-Adenosyl)-L-methionine chloride have been optimized through advancements in chemical engineering and biotechnology. Modern manufacturing processes now allow for large-scale production of this compound with high purity levels, making it accessible for both research and commercial purposes.
In conclusion, S-(5'-Adenosyl)-L-methionine chloride (CAS No: 86867-01-8) is a versatile compound with significant potential in various scientific and industrial domains. Its unique chemical properties, coupled with emerging research on its bioactive effects, position it as a valuable tool in advancing human health, animal nutrition, and biotechnological innovations.
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